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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of tantalum-

titanium (Ta-Ti) compounds. Tantalum-titanium alloys are of significant interest in the

biomedical field due to their excellent biocompatibility, corrosion resistance, and tunable

mechanical properties. Understanding their crystallographic characteristics is fundamental to

optimizing their performance for applications such as orthopedic implants and cardiovascular

stents. This document details the phase relationships, crystal structures, and the experimental

methodologies used for their characterization.

Phase Diagram and Crystal Structures
The tantalum-titanium binary system is characterized by complete solid solubility at elevated

temperatures, forming a body-centered cubic (BCC) β-phase. Tantalum acts as a β-stabilizing

element, meaning it lowers the β-transus temperature of titanium. Upon cooling, the β-phase

can transform into a hexagonal close-packed (HCP) α-phase. The specific phases present at

room temperature are highly dependent on the alloy composition and thermal history.

In addition to the equilibrium α and β phases, rapid cooling (quenching) from the β-phase field

can result in the formation of metastable martensitic phases, including the hexagonal α′ phase

and the orthorhombic α″ phase. No stable intermetallic compounds are observed in the binary

Ta-Ti system.

The primary crystal structures encountered in the Ta-Ti system are:
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α-phase (HCP): This is the stable low-temperature phase of titanium.

β-phase (BCC): This is the stable high-temperature phase and can be retained at room

temperature with sufficient tantalum content.

α′-phase (HCP): A martensitic phase formed by quenching from the β-phase.

α″-phase (Orthorhombic): Another martensitic phase that can form, particularly at

intermediate tantalum concentrations.

The logical relationship between these phases is illustrated in the following diagram:
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Phase Relationships in the Ta-Ti System

Quantitative Crystallographic Data
The lattice parameters of the phases in the Ta-Ti system are a function of the composition. As

tantalum is added to titanium, the lattice parameters of both the α and β phases are expected

to change due to the difference in atomic radii between titanium and tantalum. The following

table summarizes the available crystallographic data for various Ta-Ti compositions.
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Phase

Compos
ition
(wt. %
Ta)

Crystal
System

Space
Group

Lattice
Paramet
er a (Å)

Lattice
Paramet
er b (Å)

Lattice
Paramet
er c (Å)

Referen
ce

α-Ti 0
Hexagon

al
P6₃/mmc 2.951 - 4.684

β-Ti 0 Cubic Im-3m 3.320 - - [1]

α′/α″ 25

Hexagon

al/Orthor

hombic

- - - -

β 25 Cubic Im-3m - - - [2]

α′ 5, 15, 25
Hexagon

al
- - - - [3]

β 5, 15, 25 Cubic - - - - [3]

Note: Specific lattice parameters for all compositions are not readily available in the literature

and often require experimental determination for a given alloy.

Experimental Protocols
The determination of the crystal structure of Ta-Ti compounds relies on standard materials

characterization techniques, primarily X-ray diffraction (XRD) and transmission electron

microscopy (TEM).

Sample Preparation
Alloy Fabrication: Ta-Ti alloys are typically produced by arc melting or laser powder bed

fusion (LPBF) of high-purity elemental powders under an inert atmosphere to prevent

oxidation.[2][4]

Homogenization: The as-cast or as-built alloys are often subjected to a high-temperature

homogenization heat treatment in the β-phase field to ensure a uniform distribution of

tantalum.
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Heat Treatment: Subsequent heat treatments (e.g., slow cooling, water quenching) are

performed to obtain the desired phase constitution.

Metallographic Preparation: For microstructural analysis, samples are embedded in a

conductive resin, followed by grinding with silicon carbide papers of decreasing grit size

(e.g., 280 to 2500 grit) and final polishing with an alumina or silica suspension to achieve a

mirror-like surface.[3]

X-Ray Diffraction (XRD)
XRD is the primary technique for phase identification and lattice parameter determination.

Instrument: A standard powder diffractometer is used.

Radiation Source: Copper Kα (λ ≈ 1.5405 Å) is a common X-ray source.[2]

Operating Parameters:

Voltage: 40 kV[2]

Current: 30-40 mA[2]

Scan Parameters:

Scan Range (2θ): 30° to 90° is a typical range to capture the main diffraction peaks.[2]

Step Size: 0.02°[2]

Scan Speed: 1° to 10°/min[2]

Data Analysis: The resulting diffraction patterns are analyzed to identify the phases present

by comparing the peak positions to standard diffraction databases (e.g., ICDD). Lattice

parameters are calculated from the positions of the diffraction peaks.

Transmission Electron Microscopy (TEM)
TEM provides high-resolution imaging and diffraction information, enabling detailed

characterization of the microstructure, including the morphology of different phases and the
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presence of defects.

Sample Thinning:

Initial sections of the bulk material are cut to a thickness of approximately 0.3 mm.[2]

These sections are mechanically ground to a thickness of less than 70 µm.[2]

Final thinning to electron transparency is achieved using a precision ion polishing system

(PIPS) or electropolishing.

Ion Polishing: An argon ion beam is directed at the sample at a shallow angle (10-15°)

with an accelerating voltage of around 6 kV.[2]

Imaging and Diffraction:

Bright-field and dark-field imaging are used to visualize the microstructure.

Selected area electron diffraction (SAED) is used to determine the crystal structure of

individual grains or phases.

The general experimental workflow for characterizing the crystal structure of Ta-Ti compounds

is depicted below:
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Experimental Workflow for Crystal Structure Analysis of Ta-Ti Alloys
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Workflow for Ta-Ti Crystal Structure Analysis
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Conclusion
The tantalum-titanium alloy system is a solid solution system, primarily consisting of the HCP α-

phase and the BCC β-phase, with the potential for forming martensitic α′ and α″ phases upon

rapid cooling. The absence of brittle intermetallic compounds makes this system particularly

attractive for biomedical applications. The crystal structure and lattice parameters are highly

dependent on the tantalum concentration and the thermomechanical processing history.

Accurate characterization of these crystallographic features, through techniques such as XRD

and TEM, is crucial for developing Ta-Ti alloys with tailored properties for advanced

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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